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Compound of Interest

Compound Name: 5-Phenoxy-1-pentanol

Cat. No.: B8611684

Get Quote

For researchers, formulation scientists, and professionals in drug development, selecting the

optimal solvent or intermediate is a critical decision that dictates the yield, purity, and scalability

of a chemical process. Pentanol (C₅H₁₂O) exists as eight distinct structural isomers. While they

share the same molecular weight, the spatial arrangement of their carbon skeletons and the

positioning of the hydroxyl (-OH) group drastically alter their physical properties.

This guide provides an objective, data-driven comparison of the physical properties of pentanol

isomers, exploring the structure-property relationships and detailing the rigorous experimental

protocols required to validate these metrics.

Structural Classification & Mechanistic Insights
The physical behavior of an alcohol is governed by a delicate balance between the hydrophilic

hydroxyl group (capable of hydrogen bonding) and the hydrophobic alkyl chain (driven by

London dispersion forces). Pentanol isomers are classified by the substitution of the carbon

atom bonded to the hydroxyl group:

Primary Alcohols (e.g., 1-Pentanol, 3-Methyl-1-butanol): The -OH group is highly accessible.

The linear or semi-linear alkyl chains maximize surface area, leading to stronger van der

Waals forces and consequently higher boiling points.
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Secondary Alcohols (e.g., 2-Pentanol, 3-Pentanol): The -OH group is attached to an internal

carbon. This introduces steric hindrance, slightly disrupting optimal hydrogen bonding and

lowering boiling points relative to primary isomers.

Tertiary Alcohols (e.g., 2-Methyl-2-butanol): The -OH group is surrounded by three alkyl

groups. This severe steric crowding restricts close molecular packing and weakens

intermolecular dispersion forces, resulting in the lowest boiling points and highest volatility

among the isomers.

Comparative Physical Properties
The following table synthesizes the critical physical properties of the eight pentanol isomers.
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Isomer
IUPAC
Name

Type
Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³ at
25°C)

Water
Solubility

1-Pentanol
Pentan-1-

ol
Primary 138.0 -78.0 0.814 22 g/L

2-Pentanol
Pentan-2-

ol
Secondary 119.3 -73.0 0.812 166 g/L

3-Pentanol
Pentan-3-

ol
Secondary 115.3 -8.0 0.815 55 g/L

2-Methyl-1-

butanol

2-

Methylbuta

n-1-ol

Primary 128.0 <-70.0 0.816 31 g/L

3-Methyl-1-

butanol

3-

Methylbuta

n-1-ol

Primary 131.5 -117.2 0.809 28 g/L

2-Methyl-2-

butanol

2-

Methylbuta

n-2-ol

Tertiary 102.0 -12.0 0.805 120 g/L

3-Methyl-2-

butanol

3-

Methylbuta

n-2-ol

Secondary 112.0 -51.5 0.818 28 g/L

2,2-

Dimethyl-1-

propanol

2,2-

Dimethylpr

opan-1-ol

Primary 113.5 53.0 0.812 35 g/L

Data aggregated from authoritative chemical databases,,,,,.

Key Trend Analysis
Boiling Point & Branching: As branching increases, the surface area of the molecule

decreases. 1-pentanol (straight-chain) has the highest boiling point (138.0 °C), while the

highly branched 2-methyl-2-butanol boils at just 102.0 °C.
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Melting Point & Symmetry: Melting points are dictated by how well molecules pack into a

crystalline lattice. 2,2-Dimethyl-1-propanol (neopentyl alcohol) is highly symmetrical, allowing

for exceptionally efficient crystal packing. Consequently, it is the only isomer that is a solid at

room temperature, with a melting point of 53.0 °C.

Solubility Dynamics: Tertiary alcohols like 2-methyl-2-butanol exhibit unusually high water

solubility (120 g/L) compared to their primary counterparts. The compact, spherical

hydrophobic tail of the tertiary isomer causes less disruption to water's hydrogen-bonded

network than a long, linear pentyl chain.

Experimental Methodologies: Self-Validating
Protocols
To ensure scientific integrity, the physical properties listed above must be validated through

rigorous experimental workflows. Below are the self-validating protocols used to acquire high-

fidelity data.

Protocol A: High-Precision Boiling Point Determination
(Micro-Ebulliometry)
Relying on standard distillation for boiling point determination often leads to superheating

errors. A Swietoslawski-type ebulliometer creates a dynamic equilibrium between the liquid and

vapor phases, ensuring absolute thermal accuracy.

Sample Desiccation: Store the pentanol isomer over activated 3Å molecular sieves for 24

hours prior to measurement.

Causality: Trace water forms low-boiling azeotropes with alcohols. Failing to remove water

will artificially depress the measured boiling point.

Apparatus Purging: Flush the ebulliometer with dry nitrogen gas to displace ambient

moisture and oxygen.

Equilibration: Introduce 15 mL of the sample into the ebulliometer. Apply controlled heating

until a steady reflux is established (condensate dripping at a rate of 1-2 drops per second).
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Data Acquisition: Record the temperature using a calibrated platinum resistance

thermometer (PRT) only after the reading remains stable within ±0.05 °C for 10 minutes.

Protocol B: Density Measurement via Oscillating U-Tube
Pycnometry
Traditional volumetric pycnometers are susceptible to buoyancy and thermal expansion errors.

Oscillating U-tube pycnometry derives density from the change in the oscillation frequency of a

glass tube, offering 5-decimal-place precision.

Calibration: Calibrate the instrument using ultra-pure, degassed Milli-Q water and dry air at

exactly 25.00 °C.

Sample Injection: Inject the pentanol sample using a Luer-lock syringe.

Causality: The injection must be slow and continuous. Microscopic air bubbles trapped in

the U-tube will drastically reduce the apparent mass of the fluid, leading to falsely low

density readings.

Thermal Stabilization: Allow the built-in Peltier thermostat to equilibrate the sample to exactly

25.00 °C (±0.01 °C).

Measurement: Record the density (g/cm³). Perform in triplicate to ensure a relative standard

deviation (RSD) of <0.1%.

Experimental Workflow Visualization
The following diagram illustrates the logical progression of the physical property validation

system, ensuring that sample impurities do not compromise the comparative data.
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Fig 1: Standardized experimental workflow for validating the physical properties of pentanol

isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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